1-((3-Chlorophenyl)(6-hydroxy-2-methylthiazolo[3,2-b][1,2,4]triazol-5-yl)methyl)piperidine-4-carboxamide

• IUPAC Name: 1-[(3-chlorophenyl)-(6-hydroxy-2-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazol-5-yl)methyl]piperidine-4-carboxamide
• InChI: InChI=1S/C18H20ClN5O2S/c1-10-21-18-24(22-10)17(26)15(27-18)14(12-3-2-4-13(19)9-12)23-7-5-11(6-8-23)16(20)25/h2-4,9,11,14,26H,5-8H2,1H3,(H2,20,25)
• InChI Key: TVWAQLCFFGXYGA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C(=C(SC2=N1)C(C3=CC(=CC=C3)Cl)N4CCC(CC4)C(=O)N)O
• Molecular Formula: C18H20ClN5O2S
• Molecular Weight: 405.9 g/mol

Description

1-((3-Chlorophenyl)(6-hydroxy-2-methylthiazolo[3,2-b][1,2,4]triazol-5-yl)methyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C18H20ClN5O2S and its molecular weight is 405.9. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activities

Research on 1,2,4-triazole derivatives and piperazine derivatives, which share structural similarities with the given compound, has demonstrated significant antimicrobial activities. These compounds were synthesized and evaluated against various bacterial and fungal strains, showing promising results as potential antimicrobial agents. The synthesis of these derivatives often involves the reaction of ester ethoxycarbonylhydrazones with primary amines, leading to compounds with good to moderate activities against test microorganisms (Bektaş et al., 2007); (Patil et al., 2021).

Molecular Docking Studies

Molecular docking studies of similar compounds have shown promising results in identifying potential antimicrobials. For instance, piperazine and triazolo-pyrazine derivatives were synthesized and subjected to in vitro antimicrobial screening, revealing compounds with superior antimicrobial properties. This process underscores the importance of structural modifications in enhancing biological activities and provides a basis for the development of more potent antimicrobial agents (Patil et al., 2021).

Synthesis and Evaluation of Derivatives

The synthesis of novel derivatives containing structural motifs similar to the given compound has been explored for various applications, including the potential for antitumor and antimicrobial activities. These studies involve complex synthetic pathways leading to the creation of compounds that are then evaluated for their biological activities. The results often highlight the potential of these compounds in medicinal chemistry and drug discovery processes (Suresh et al., 2016).